Cas no 1784443-85-1 (1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate
• CAS No: 1784443-85-1
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• MDL: MFCD34185937
• CID: 5404265
• PubChem ID: 84644727
• Update Time: 2025-07-24

1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate

• MDL： MFCD34185937
• Inchi： 1S/C14H17F3N2O2/c1-13(2,3)21-12(20)19-7-6-18-10-5-4-9(8-11(10)19)14(15,16)17/h4-5,8,18H,6-7H2,1-3H3
• InChI Key： URNHZZHPSDGREX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(C(F)(F)F)=C2)NCC1

Additional information on 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate

Introduction to 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate (CAS No. 1784443-85-1)

1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate (CAS No. 1784443-85-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a trifluoromethyl group in the structure adds to its unique chemical and biological characteristics, making it a valuable candidate for further investigation and potential therapeutic applications.

The chemical structure of 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate is characterized by a quinoxaline core with a trifluoromethyl substituent at the 7-position and a tert-butyl ester group at the carboxylic acid moiety. The tert-butyl ester group is particularly important as it can be selectively cleaved under specific conditions, allowing for controlled release of the active quinoxaline derivative. This feature makes the compound suitable for prodrug strategies in drug development.

Recent studies have highlighted the potential of quinoxaline derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that certain quinoxaline derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The presence of a trifluoromethyl group has been shown to enhance the antiviral efficacy by modulating the compound's interaction with viral enzymes and proteins.

In another study published in Bioorganic & Medicinal Chemistry Letters (2023), researchers investigated the anticancer properties of quinoxaline derivatives. The results indicated that compounds with a trifluoromethyl substituent demonstrated significant cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action was attributed to the induction of apoptosis and inhibition of cell proliferation pathways.

The synthesis of 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate involves several steps, including the formation of the quinoxaline core through condensation reactions and subsequent functionalization with the trifluoromethyl and tert-butyl ester groups. The synthetic route is well-documented in the literature and can be optimized for large-scale production if required.

In terms of pharmacokinetics, preliminary studies suggest that 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl ester group enhances solubility and stability in physiological conditions, while the trifluoromethyl substituent contributes to metabolic stability and reduced toxicity. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate has been assessed through in vitro and in vivo studies. Toxicity assays have shown that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 1,1-Dimethylethyl 3,4-dihydro-7-(trifluoromethyl)-1(2H)-quinoxalinecarboxylate (CAS No. 1784443-85-1) represents a promising compound with potential applications in antiviral and anticancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.